Cas no 933734-59-9 (3-(aminomethyl)-1λ?-thiane-1,1-dione)

3-(aminomethyl)-1λ?-thiane-1,1-dione structure
933734-59-9 structure
Product Name:3-(aminomethyl)-1λ?-thiane-1,1-dione
CAS No:933734-59-9
MF:C6H13NO2S
MW:163.23792052269
MDL:MFCD19597062
CID:3032197
PubChem ID:60796760
Update Time:2024-10-26

3-(aminomethyl)-1λ?-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(aMinoMethyl)-1$l {6}-thiane-1,1-dione
    • 3-(Aminomethyl)-1lambda6-thiane-1,1-dione
    • (1,1-dioxothian-3-yl)methanamine
    • 3-(Aminomethyl)-1??-thiane-1,1-dione
    • 3-(aminomethyl)-1λ?-thiane-1,1-dione
    • SY322769
    • BS-43097
    • EN300-77777
    • SCHEMBL18226053
    • 3-(Aminomethyl)tetrahydro-2H-thiopyran 1,1-dioxide
    • AKOS010013108
    • CS-0352164
    • 933734-59-9
    • 3-(AMINOMETHYL)-1-THIANE-1,1-DIONE
    • D79209
    • MFCD19597062
    • MDL： MFCD19597062
    • Inchi： 1S/C6H13NO2S/c7-4-6-2-1-3-10(8,9)5-6/h6H,1-5,7H2
    • InChI Key： RORZQTKEELOESX-UHFFFAOYSA-N
    • SMILES： S1(CCCC(CN)C1)(=O)=O

Computed Properties

  • Exact Mass: 163.06669983 g/mol
  • Monoisotopic Mass: 163.06669983 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 68.5
  • Molecular Weight: 163.24

3-(aminomethyl)-1λ?-thiane-1,1-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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3-(aminomethyl)-1λ?-thiane-1,1-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:933734-59-9)3-(aminomethyl)-1λ?-thiane-1,1-dione
Order Number:A1094721
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:13
Price ($):585.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:933734-59-9)3-(aminomethyl)-1λ?-thiane-1,1-dione
A1094721
Purity:99%
Quantity:1g
Price ($):585.0
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